Cas no 1805162-44-0 (3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1805162-44-0
• MF: C₇H₂BrCl₂F₂NO
• MW: 304.9036860466
• CID: 4858747
• Update Time: 2025-08-04

3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2BrCl2F2NO/c8-2-1-3(9)5(7(11)12)13-4(2)6(10)14/h1,7H
• InChI Key： BBDNEBMBCOLHJU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)F)=NC=1C(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Guide to 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805162-44-0)

3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805162-44-0) is a specialized halogenated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carbonyl chlorides, known for their reactivity and versatility in synthetic chemistry. With the increasing demand for fluorinated and halogenated building blocks in drug discovery, this compound has gained significant attention for its unique structural features.

The molecular structure of 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride combines multiple halogen atoms (bromo, chloro, and difluoromethyl groups) with a reactive carbonyl chloride moiety. This configuration makes it particularly valuable for cross-coupling reactions and nucleophilic substitutions, which are fundamental in modern organic synthesis. Researchers often search for "halogenated pyridine derivatives for medicinal chemistry" or "difluoromethyl pyridine applications," highlighting the compound's relevance in cutting-edge research.

In pharmaceutical applications, 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride serves as a key intermediate for developing targeted therapies. Its fluorine-containing structure enhances metabolic stability and bioavailability, addressing common challenges in drug design. Recent studies on "fluorine in drug discovery 2023" emphasize the growing importance of such compounds in improving pharmacokinetic properties.

The agrochemical industry also benefits from this compound's unique properties. As a building block for crop protection agents, it contributes to the development of more effective and environmentally friendly pesticides. Searches like "halogenated pyridines in agriculture" reflect the industry's interest in these advanced materials. The difluoromethyl group in particular is known to enhance the biological activity of agrochemicals, making this compound a valuable asset in sustainable farming solutions.

From a synthetic chemistry perspective, 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride offers multiple reactive sites for selective modifications. The bromo and chloro substituents allow for sequential functionalization through metal-catalyzed cross-coupling reactions, while the carbonyl chloride group enables facile amide or ester formation. These characteristics make it a versatile tool for constructing complex molecular architectures, as evidenced by searches for "multifunctional pyridine building blocks."

The compound's stability and storage requirements are frequently discussed topics among researchers. Proper handling of acid chlorides and halogenated compounds is essential for maintaining their reactivity and purity. Common queries include "storage conditions for pyridine carbonyl chlorides" and "handling reactive heterocyclic compounds," indicating the practical considerations in working with this material.

Market trends show increasing demand for fluorinated pyridine derivatives like 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride. The global push for more efficient pharmaceuticals and agrochemicals drives innovation in this sector. Recent publications on "emerging fluorinated building blocks" highlight the compound's potential in addressing current challenges in chemical synthesis and drug development.

Quality control and analytical characterization of 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride are critical for research applications. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis ensure the compound meets rigorous purity standards. Researchers often look for information on "analytical methods for halogenated pyridines" to verify the identity and quality of their materials.

The environmental impact and biodegradability of halogenated compounds remain important considerations in modern chemistry. While 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride is primarily used in controlled research settings, understanding its environmental profile is essential for sustainable development. Searches related to "green chemistry approaches for halogenated compounds" demonstrate the industry's commitment to environmentally responsible practices.

Future research directions for 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride include exploring novel synthetic applications and expanding its utility in medicinal chemistry. The compound's unique combination of halogen substituents and reactive functional groups positions it as a valuable tool for developing next-generation therapeutics and agrochemicals. Ongoing studies on "multifunctional heterocyclic scaffolds" continue to reveal new possibilities for this versatile building block.

In conclusion, 3-Bromo-5-chloro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1805162-44-0) represents an important class of halogenated pyridine derivatives with wide-ranging applications in pharmaceutical and agrochemical research. Its structural features and reactivity profile make it indispensable for modern synthetic chemistry, addressing current challenges in drug discovery and crop protection. As research progresses, this compound will likely play an increasingly significant role in developing innovative solutions for global health and agriculture challenges.